Cas no 850228-80-7 (1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpyrrolidine)

• Product Name: 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpyrrolidine
• CAS No: 850228-80-7
• MF: C₁₈H₁₉ClN₄
• MW: 326.823262453079
• CID: 5362497
• Update Time: 2025-07-15

1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2,5-dimethyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine
• 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpyrrolidine

• Inchi： 1S/C18H19ClN4/c1-12-11-16(22-9-3-4-10-22)23-18(20-12)17(13(2)21-23)14-5-7-15(19)8-6-14/h5-8,11H,3-4,9-10H2,1-2H3
• InChI Key： JAIZULIFYQGZMI-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C(C)=NN1C(N1CCCC1)=CC(C)=N2

Additional information on 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylpyrrolidine

Research Brief on 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine (CAS: 850228-80-7)

The compound 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine (CAS: 850228-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This pyrazolo[1,5-a]pyrimidine derivative has been investigated for its role as a modulator of key biological pathways, particularly in the context of inflammatory and oncological diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the most notable findings in recent literature is the compound's ability to selectively inhibit specific kinase targets involved in cell proliferation and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine exhibits high affinity for certain isoforms of the phosphoinositide 3-kinase (PI3K) family, which are often dysregulated in cancer and autoimmune disorders. The study reported an IC50 value in the low nanomolar range, suggesting potent inhibitory activity.

Further investigations into the compound's pharmacokinetic profile have revealed favorable properties, including good oral bioavailability and metabolic stability. A recent preclinical study conducted by a team at the University of Cambridge highlighted the compound's ability to cross the blood-brain barrier, opening potential avenues for its use in neurological conditions. The study also noted minimal off-target effects, which is a critical consideration for drug development.

In addition to its kinase inhibitory activity, 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine has shown promise as an anti-inflammatory agent. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings suggest potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Recent toxicology studies have identified dose-dependent hepatotoxicity in animal models, which will need to be addressed in future optimization efforts. Additionally, the synthesis of 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine presents some technical challenges due to the complexity of its molecular structure, as noted in a 2023 review in Organic Process Research & Development.

Looking ahead, several research groups are exploring structural analogs of 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine to improve its pharmacological properties while maintaining its biological activity. The compound's unique chemical scaffold continues to serve as a valuable starting point for medicinal chemistry optimization programs targeting various disease indications.